Cas no 12039-07-5 (Titanium sulfide (TiS)(6CI,8CI,9CI))

• Product name: Titanium sulfide (TiS)(6CI,8CI,9CI)
• CAS No: 12039-07-5
• MF: Ti+₄^.₂[S-₂]
• MW: 111.997
• CID: 118869
• PubChem ID: 160974

Titanium sulfide (TiS)(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Titanium sulfide (TiS)(6CI,8CI,9CI)
• TITANIUM MONOSULFIDE
• titanium sulfide
• titanium(4+),disulfide
• Titanium sulfide (TiS)
• titanium(4+)ato(2-) disulfido(2-)
• titanium(4+) disulfide
• DTXSID70923373
• 12039-07-5
• titanium(4+);disulfide

• Inchi： InChI=1S/2S.Ti/q2*-2;+4
• InChI Key： OCDVSJMWGCXRKO-UHFFFAOYSA-N
• SMILES： [S-2].[S-2].[Ti+4]

Computed Properties

• Exact Mass: 77.9247
• Monoisotopic Mass: 111.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 2A^2

Experimental Properties

• Color/Form: Dark red material with metallic luster
• Density: 3.850
• Melting Point: 1780°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: -1.07080